WX-554
Description
WX-554 is an orally available small molecule mitogen-activated protein kinase kinase (MAP2K, MAPK/ERK kinase, or MEK) inhibitor, with potential antineoplastic activity. MEK inhibitor WX-554 selectively binds to and inhibits the activity of MEK, thereby preventing the activation of MEK-dependent effector proteins including some transcription factors, which may result in the inhibition of growth factor-mediated cell signaling and tumor cell proliferation. MEK, a dual-specificity threonine/tyrosine kinase that plays a key role in the activation of the RAS/RAF/MEK/ERK signaling pathway, is frequently upregulated in a variety of tumor cell types.
Scientific Research Applications
1. Anti-Tumor Activity
WX-554 has been studied for its enhanced anti-tumor activity, particularly in combination with WX-037. This combination has shown synergistic growth inhibition in colorectal carcinoma cell lines and tumor xenograft-bearing mice. The combined treatment demonstrated non-toxicity and marked tumor growth inhibition superior to either agent alone, suggesting its potential for cancer therapy (Haagensen et al., 2016).
2. Pharmacokinetics and Pharmacodynamics
A phase I study explored the safety, pharmacokinetics (PK), and pharmacodynamics (PD) of WX-554. The study involved patients with advanced solid tumors and established an optimal biological dose for future trials. The study confirmed WX-554’s tolerability and provided a recommended phase 2 dose, indicating its potential for further clinical development (Jamieson et al., 2016).
properties
Appearance |
Solid powder |
|---|---|
synonyms |
; NONE |
Origin of Product |
United States |
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